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Introduction
Galactonic acid, a sugar acid derived from the oxidation of galactose, is a molecule of

significant interest in various scientific disciplines, including biochemistry, food science, and

pharmaceutical development. As a key metabolite in galactose metabolism, its physicochemical

properties are fundamental to understanding its biological role, stability, and potential

applications. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of galactonic acid, detailed experimental protocols for their

determination, and visualizations of its chemical behavior and analytical workflows.

Physicochemical Properties of Galactonic Acid
Galactonic acid is a C6 carboxylic acid that exists in equilibrium with its intramolecular esters,

the γ- and δ-lactones, in aqueous solutions.[1] The stereochemistry of the parent galactose

molecule gives rise to D- and L-isomers of galactonic acid.[2][3] The data presented here

primarily pertains to the more common D-isomer.

Table 1: Quantitative Physicochemical Data for D-
Galactonic Acid
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₇ [2][4][5]

Molecular Weight 196.16 g/mol [2][4][5]

Melting Point 122 - 136 °C [2][6][7]

Boiling Point 673.6 °C (Predicted) [6][7]

Density 1.763 g/cm³ (Predicted) [6][7]

pKa ~3.35 - 3.6 [4][8]

Water Solubility Freely soluble [4][8]

Solubility in Organic Solvents
Slightly soluble in alcohol;

Insoluble in ether.
[8]

Optical Rotation [α]D
Mutarotatory: -3.49° to +12.95°

(c=1 g/100 mL, water)
[8]

Chemical Structure and Equilibrium
In solution, D-galactonic acid exists in a dynamic equilibrium with its five-membered (γ-

lactone) and six-membered (δ-lactone) ring structures.[1] This equilibrium is influenced by

factors such as pH and temperature.[1] Under acidic conditions, the formation of the lactones is

favored.[1]
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Caption: Equilibrium between D-galactonic acid and its lactone forms.

Biological Significance
Galactonic acid is a metabolite of galactose.[4][9] In individuals with galactosemia, a genetic

disorder affecting galactose metabolism, alternative pathways lead to the accumulation of

galactitol and galactonic acid.[4] Elevated levels of galactonic acid in urine can serve as a

diagnostic marker for this condition.[4] It is also understood that galactonic acid can enter the

pentose phosphate pathway, a critical metabolic route for the production of NADPH and

nucleotide precursors.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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